Cas no 1249331-04-1 (3-(5-Amino-1h-indol-1-yl)propan-1-ol)

• Product Name: 3-(5-Amino-1h-indol-1-yl)propan-1-ol
• CAS No: 1249331-04-1
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 5699171
• PubChem ID: 61668926
• Update Time: 2025-05-25

3-(5-Amino-1h-indol-1-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(5-amino-1H-indol-1-yl)propan-1-ol
• 1249331-04-1
• AKOS010934340
• EN300-1106446
• 1H-Indole-1-propanol, 5-amino-
• 3-(5-Amino-1h-indol-1-yl)propan-1-ol

• Inchi： 1S/C11H14N2O/c12-10-2-3-11-9(8-10)4-6-13(11)5-1-7-14/h2-4,6,8,14H,1,5,7,12H2
• InChI Key： HIMMPEUTMHRCPH-UHFFFAOYSA-N
• SMILES： OCCCN1C=CC2C=C(C=CC1=2)N

Computed Properties

• Exact Mass: 190.110613074g/mol
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 429.6±25.0 °C(Predicted)
• pka: 15.06±0.10(Predicted)

Additional information on 3-(5-Amino-1h-indol-1-yl)propan-1-ol

Comprehensive Overview of 3-(5-Amino-1H-indol-1-yl)propan-1-ol (CAS No. 1249331-04-1)

3-(5-Amino-1H-indol-1-yl)propan-1-ol, identified by its CAS number 1249331-04-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique indole core structure, which is a common motif in many biologically active molecules. The presence of an amino group at the 5-position of the indole ring and a propan-1-ol side chain at the 1-position makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The compound's molecular formula and structural properties have been extensively studied to understand its reactivity and interactions with biological targets. Its indole derivative nature is particularly noteworthy, as indole-based compounds are known for their diverse pharmacological activities, including anti-inflammatory, antioxidant, and neuroprotective effects. Given the growing interest in precision medicine and targeted therapies, 3-(5-Amino-1H-indol-1-yl)propan-1-ol is being explored for its potential to modulate specific pathways involved in diseases such as neurodegenerative disorders and cancer.

In recent years, the demand for high-purity indole derivatives like 3-(5-Amino-1H-indol-1-yl)propan-1-ol has surged, driven by advancements in high-throughput screening and combinatorial chemistry. Researchers are also investigating its role in bioconjugation and probe development for imaging and diagnostic applications. The compound's solubility and stability under physiological conditions make it a promising candidate for further development.

Another area of interest is the compound's potential in green chemistry and sustainable synthesis. With increasing emphasis on environmentally friendly processes, scientists are exploring catalytic methods and microwave-assisted reactions to produce 3-(5-Amino-1H-indol-1-yl)propan-1-ol with minimal waste and energy consumption. This aligns with the broader trend of sustainable drug development, which is a hot topic in both academic and industrial circles.

From a commercial perspective, 3-(5-Amino-1H-indol-1-yl)propan-1-ol is available through specialized chemical suppliers and custom synthesis providers. Its price and availability are influenced by factors such as purity grade, batch size, and synthesis route. Companies offering GMP-grade or research-grade variants cater to different segments of the market, from academic labs to pharmaceutical manufacturers.

In summary, 3-(5-Amino-1H-indol-1-yl)propan-1-ol (CAS No. 1249331-04-1) is a compound of significant scientific and commercial value. Its unique structure and versatile applications make it a focal point in modern drug discovery and biochemical research. As the field continues to evolve, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in healthcare and biotechnology.